N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C20H26N6O3 and its molecular weight is 398.467. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor, Antifungal, and Antibacterial Activities
- Synthesis and Characterization of Pyrazole Derivatives: A study explored the synthesis, characterization, and biological activities of pyrazole derivatives. These compounds showed significant biological activity against breast cancer and various microbes. The study underscores the potential of pyrazole derivatives as pharmacophores for developing antitumor, antifungal, and antibacterial agents (Titi et al., 2020).
Insecticidal and Antimicrobial Potential
- Microwave Irradiative Cyclocondensation for Pyrimidine Linked Pyrazole Heterocyclics: The research demonstrated the synthesis of pyrimidine linked pyrazole heterocyclic compounds via microwave irradiative cyclocondensation. These compounds were evaluated for their insecticidal activity and antimicrobial potential, suggesting their utility in agricultural and antimicrobial applications (Deohate & Palaspagar, 2020).
Anticancer and Anti-5-lipoxygenase Agents
- Novel Pyrazolopyrimidines Derivatives as Anticancer and Anti-5-lipoxygenase Agents: This study synthesized a novel series of pyrazolopyrimidines derivatives and evaluated them for their cytotoxic and 5-lipoxygenase inhibition activities. The findings highlight the compounds' promising anticancer and anti-inflammatory properties, particularly against HCT-116 and MCF-7 cell lines (Rahmouni et al., 2016).
Antioxidant Activity
- Coordination Complexes of Pyrazole-Acetamide Derivatives: A study on the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions showed that these compounds exhibit significant antioxidant activity. The research contributes to the understanding of how these complexes can be used for their antioxidant properties (Chkirate et al., 2019).
Antimicrobial Activities
- Novel Heterocyclic Compounds with Sulfonamido Moiety: The synthesis of new heterocyclic compounds containing a sulfonamido moiety showed high antibacterial activities, positioning these compounds as potential candidates for developing new antibacterial agents (Azab et al., 2013).
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N6O3/c1-3-15-12-17(27)24-20(22-15)26-16(11-13(2)25-26)23-19(29)18(28)21-10-9-14-7-5-4-6-8-14/h7,11-12H,3-6,8-10H2,1-2H3,(H,21,28)(H,23,29)(H,22,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJJPKTUWVGNIMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCCC3=CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.